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Compound of Interest

Compound Name: NSC 13138

Cat. No.: B181761 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NSC 13138, also known as Cinchoninic acid or 4-Carboxyquinoline, is a quinoline derivative

with potential applications in biomedical research. As a member of the quinoline-4-carboxylic

acid class of compounds, its biological activities are of interest for studying cellular processes

and for potential therapeutic development. This document provides detailed protocols for the

experimental use of NSC 13138 in a cell culture setting, including methodologies for assessing

its cytotoxic effects, impact on cell signaling, and for determining its mechanism of action.

Mechanism of Action
Quinoline-4-carboxylic acid derivatives have been reported to exert their biological effects

through the inhibition of dihydroorotate dehydrogenase (DHODH).[1][2] DHODH is a critical

enzyme in the de novo pyrimidine biosynthesis pathway, which is essential for the synthesis of

DNA and RNA.[1] Cancer cells, due to their high proliferation rate, are particularly reliant on this

pathway for the constant supply of nucleotides. By inhibiting DHODH, NSC 13138 is proposed

to deplete the intracellular pool of pyrimidines, leading to cell cycle arrest and the inhibition of

cell growth.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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